Cas no 2246870-91-5 ((1,4-dimethylpyrazol-3-yl)boronic acid)

• Product Name: (1,4-dimethylpyrazol-3-yl)boronic acid
• CAS No: 2246870-91-5
• MF: C₅H₉BN₂O₂
• MW: 139.948160886765
• CID: 5107029
• Update Time: 2026-03-03

(1,4-dimethylpyrazol-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(1,4-dimethyl-1H-pyrazol-3-yl)-
• (1,4-dimethylpyrazol-3-yl)boronic acid

• Inchi： 1S/C5H9BN2O2/c1-4-3-8(2)7-5(4)6(9)10/h3,9-10H,1-2H3
• InChI Key： AOAQHNFDDABREB-UHFFFAOYSA-N
• SMILES： B(C1C(C)=CN(C)N=1)(O)O

Additional information on (1,4-dimethylpyrazol-3-yl)boronic acid

Comprehensive Overview of (1,4-dimethylpyrazol-3-yl)boronic acid (CAS No. 2246870-91-5): Properties, Applications, and Industry Trends

(1,4-dimethylpyrazol-3-yl)boronic acid (CAS No. 2246870-91-5) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic boronic acids, which are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique pyrazole ring structure and boronic acid functional group make it a versatile intermediate for designing novel bioactive molecules.

The growing demand for small-molecule therapeutics and precision agriculture solutions has propelled interest in (1,4-dimethylpyrazol-3-yl)boronic acid. Researchers frequently search for "boronic acid applications in drug discovery" or "pyrazole derivatives in crop protection," reflecting its dual relevance. Recent studies highlight its potential in modulating enzyme inhibition and receptor targeting, particularly in oncology and metabolic disorder research. The compound's CAS No. 2246870-91-5 is often queried alongside "stable boronic acid reagents" due to its improved hydrolytic stability compared to conventional analogs.

From a synthetic perspective, (1,4-dimethylpyrazol-3-yl)boronic acid exhibits remarkable chemo-selectivity in multicomponent reactions. Its methyl-substituted pyrazole core enhances steric control during coupling reactions, addressing common challenges like homocoupling byproducts—a frequent search term among synthetic chemists. The compound's crystalline form (often referenced as "white to off-white powder" in technical datasheets) ensures consistent purity for high-throughput screening applications.

Industry trends show increasing adoption of (1,4-dimethylpyrazol-3-yl)boronic acid in fragment-based drug design (FBDD), with particular interest in its hydrogen-bonding capacity and metal-coordination properties. Search analytics reveal related queries such as "boronic acids for PROTAC development" and "pyrazole boronates in kinase inhibitors," underscoring its role in cutting-edge modalities. The compound's logP value (predicted to be 1.2-1.8) makes it attractive for optimizing cell permeability in CNS-targeted therapies.

Environmental considerations have also shaped research around CAS No. 2246870-91-5. Its low bioaccumulation potential (a trending topic in "green chemistry metrics") positions it favorably compared to persistent halogenated intermediates. Manufacturers emphasize its compatibility with water-miscible solvents—addressing another frequent search concern about "boronic acid handling precautions."

Quality control protocols for (1,4-dimethylpyrazol-3-yl)boronic acid typically involve HPLC analysis (≥98% purity) and NMR spectroscopy confirmation. The compound's thermal stability (decomposition point >200°C) is frequently cited in technical forums discussing "high-temperature coupling conditions." Recent patent literature describes its incorporation into OLED materials, expanding applications beyond life sciences.

As the pharmaceutical industry shifts toward covalent inhibitor design, (1,4-dimethylpyrazol-3-yl)boronic acid gains prominence for reversible serine protease interactions. Its balanced lipophilicity also makes it valuable in prodrug strategies—a topic generating increasing search volume. The compound's scalable synthesis (often queried with "kilogram-scale boronate production") supports translational research needs.